Cas no 18870-74-1 (1-ETHYL-2,5-DIMETHYL-1H-PYRROLE-3-CARBALDEHYDE)

• Product Name: 1-ETHYL-2,5-DIMETHYL-1H-PYRROLE-3-CARBALDEHYDE
• CAS No: 18870-74-1
• MF: C₉H₁₃NO
• MW: 151.205622434616
• CID: 892540
• Update Time: 2026-04-29

1-ETHYL-2,5-DIMETHYL-1H-PYRROLE-3-CARBALDEHYDE Chemical and Physical Properties

Names and Identifiers

• 1-ETHYL-2,5-DIMETHYL-1H-PYRROLE-3-CARBALDEHYDE
• 1-ethyl-2,5-dimethylpyrrole-3-carbaldehyde
• 1-Aethyl-2,5-dimethyl-pyrrol-3-carbaldehyd
• 1-Ethyl-2,5-dimethyl-3-formylpyrrol
• 1-ethyl-2,5-dimethyl-pyrrole-3-carbaldehyde
• 2,5-Dimethyl-1-ethyl-pyrrol-3-aldehyd
• AKOS BB-3038
• TIMTEC-BB SBB010326
• UKRORGSYN-BB BBV-070139
• 1-ETHYL-2,5-DIMETHYL-1H-PYRROLE-3-CARBOXALDEHYDE
• 1H-PYRROLE-3-CARBOXALDEHYDE, 1-ETHYL-2,5-DIMETHYL-

• Inchi： InChI=1S/C9H13NO/c1-4-10-7(2)5-9(6-11)8(10)3/h5-6H,4H2,1-3H3
• InChI Key： NWDZDFOKSUDVJV-UHFFFAOYSA-N
• SMILES： CCN1C(=CC(=C1C)C=O)C

Computed Properties

• Exact Mass: 151.10000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2

Experimental Properties

• PSA: 22.00000
• LogP: 1.93730

1-ETHYL-2,5-DIMETHYL-1H-PYRROLE-3-CARBALDEHYDE Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 1-ETHYL-2,5-DIMETHYL-1H-PYRROLE-3-CARBALDEHYDE

Comprehensive Overview of 1-ETHYL-2,5-DIMETHYL-1H-PYRROLE-3-CARBALDEHYDE (CAS No. 18870-74-1): Properties, Applications, and Industry Insights

1-ETHYL-2,5-DIMETHYL-1H-PYRROLE-3-CARBALDEHYDE (CAS No. 18870-74-1) is a specialized organic compound belonging to the pyrrole family, a class of heterocyclic aromatic compounds widely utilized in pharmaceuticals, agrochemicals, and fragrance industries. Its molecular structure features an ethyl group at the 1-position, methyl groups at the 2- and 5-positions, and a formyl (aldehyde) functional group at the 3-position. This unique arrangement contributes to its reactivity and versatility in synthetic chemistry, making it a valuable intermediate for flavor and fragrance formulations and fine chemical synthesis.

The compound’s significance is underscored by its role in creating complex aroma profiles, particularly in premium perfumery and food flavoring. Recent trends in green chemistry and sustainable sourcing have spurred interest in derivatives like 1-ETHYL-2,5-DIMETHYL-1H-PYRROLE-3-CARBALDEHYDE, as consumers demand eco-friendly and naturally inspired ingredients. Researchers are exploring its potential in biocatalysis and enzymatic synthesis to reduce environmental impact, aligning with the global push toward carbon-neutral production.

From a technical perspective, 1-ETHYL-2,5-DIMETHYL-1H-PYRROLE-3-CARBALDEHYDE exhibits a pale yellow to amber liquid appearance under standard conditions, with a distinct pyrrolic odor characteristic of its class. Its solubility in organic solvents like ethanol and diethyl ether facilitates its use in laboratory-scale reactions and industrial applications. Analytical techniques such as GC-MS (Gas Chromatography-Mass Spectrometry) and NMR (Nuclear Magnetic Resonance) are commonly employed to verify its purity and structural integrity, ensuring compliance with industry standards.

In the fragrance sector, this compound is prized for its ability to impart woody, earthy notes, often blended with other aldehydes or terpenes to create sophisticated accords. Perfumers value its stability and compatibility with both synthetic and natural ingredients, making it a staple in niche perfumery. Additionally, its low volatility enhances longevity in end products, addressing consumer preferences for long-lasting scents—a frequently searched topic in cosmetic forums and AI-driven queries.

Beyond olfactive applications, 1-ETHYL-2,5-DIMETHYL-1H-PYRROLE-3-CARBALDEHYDE has garnered attention in material science, particularly in the development of organic semiconductors and conductive polymers. Its conjugated system and electron-rich pyrrole ring make it a candidate for optoelectronic devices, a field experiencing rapid growth due to demands for flexible electronics and renewable energy technologies. This interdisciplinary relevance positions the compound at the intersection of chemistry and innovation.

Regulatory compliance is another critical aspect. While 1-ETHYL-2,5-DIMETHYL-1H-PYRROLE-3-CARBALDEHYDE is not classified as hazardous under major frameworks like REACH or GHS, proper handling protocols—including storage in cool, dark environments—are recommended to preserve its chemical stability. Manufacturers and suppliers must adhere to ISO certification requirements to meet global market expectations, a topic frequently queried in supply chain optimization discussions.

In summary, 1-ETHYL-2,5-DIMETHYL-1H-PYRROLE-3-CARBALDEHYDE (CAS No. 18870-74-1) exemplifies the convergence of tradition and innovation in chemical applications. Its multifaceted utility—from perfumery to advanced materials—reflects broader industry shifts toward sustainability and functional versatility. As research continues to uncover new potentials, this compound remains a subject of keen interest for chemists, formulators, and sustainability advocates alike.